Lead titanium zirconium oxide

• IUPAC Name: lead(2+);oxygen(2-);titanium(4+);zirconium(4+)
• InChI: InChI=1S/5O.Pb.Ti.Zr/q5*-2;+2;2*+4
• InChI Key: HFGPZNIAWCZYJU-UHFFFAOYSA-N
• Canonical SMILES: [O-2].[O-2].[O-2].[O-2].[O-2].[Ti+4].[Zr+4].[Pb+2]
• Molecular Formula: O5PbTiZr
• DSSTOX Substance ID: DTXSID00893914
• Molecular Weight: 426 g/mol
• Physical Description: Available as piezoelectric crystals; [Hawley]
• CAS No.: 12626-81-2

Description

This compound is renowned for its intriguing ferroelectric, piezoelectric, and dielectric properties, making it a versatile material for various applications, including sensors, actuators, and energy storage systems .

Mechanism of Action

Target of Action

The primary targets of PZT are the ferroelectric nanodomains within the material . These nanodomains have various polarization orientations and play a crucial role in the piezoelectric properties of PZT .

Mode of Action

PZT exhibits a marked piezoelectric effect , which means that the compound changes shape when an electric field is applied . This change in shape is due to the significant displacement of central metal ions when a mechanical force is applied . The high piezoelectric response is driven by the polarization rotation of nanodomains induced by an external electric field .

Biochemical Pathways

Its piezoelectric properties can be harnessed in various applications, such as sensors and actuators , which can indirectly influence biological systems.

Result of Action

The primary result of PZT’s action is the generation of an electric charge in response to mechanical stress, a property known as the piezoelectric effect . This property is harnessed in various applications, such as ultrasonic transducers and piezoelectric resonators .

Action Environment

The action, efficacy, and stability of PZT can be influenced by environmental factors. For instance, the piezoelectric properties of PZT are most pronounced in the morphotropic phase boundary (MPB) region of its temperature-composition phase diagram . Additionally, the presence of niobium in potassium sodium niobate (KNN), a potential alternative to PZT, has been shown to have a greater environmental impact, particularly during the raw material extraction and processing stages .

Biochemical Analysis

Biochemical Properties

Lead zirconate titanate is primarily used in electronics and microelectronics due to its excellent ferroelectric and piezoelectric properties

Molecular Mechanism

The molecular mechanism of action of lead zirconate titanate is related to its piezoelectric properties . When a mechanical force is applied, there is a significant displacement of central metal ions within the compound, which generates an electric charge

Temporal Effects in Laboratory Settings

In laboratory settings, lead zirconate titanate exhibits stable properties over time . The compound is prepared via a solid-state reaction, and its electrochemical performance as an anode has been examined . Long-term effects on cellular function observed in in vitro or in vivo studies are not documented.

Preparation Methods

Synthetic Routes and Reaction Conditions: Lead titanium zirconium oxide can be synthesized through several methods, including:

Solid-State Reaction: This involves mixing lead oxide (PbO), zirconium oxide (ZrO_2), and titanium dioxide (TiO_2) in specific ratios and heating the mixture to high temperatures.

Sol-Gel Method: This process involves mixing solutions of lead, zirconium, and titanium precursors, followed by gelation, drying, and calcination to form the desired oxide.

Chemical Solution Deposition: This method is used to fabricate thin films of lead zirconate titanate by depositing a solution of the precursors onto a substrate and then annealing at high temperatures.

Industrial Production Methods: In industrial settings, the solid-state reaction method is commonly used due to its simplicity and scalability. The sol-gel method is also employed for producing high-purity and homogeneous materials, especially for thin films and coatings .

Chemical Reactions Analysis

Lead titanium zirconium oxide undergoes various chemical reactions, including:

Oxidation and Reduction: The compound can participate in redox reactions, particularly in the context of its use in lithium-ion batteries as an anode material.

Substitution Reactions: The properties of lead zirconate titanate can be tailored by substituting different elements into its structure, such as doping with lanthanum or niobium to enhance its ferroelectric and piezoelectric properties.

Common Reagents and Conditions:

Oxidizing Agents: Oxygen or air at high temperatures.

Reducing Agents: Hydrogen or carbon monoxide at elevated temperatures.

Substitution Reagents: Metal salts such as lanthanum nitrate or niobium oxide.

Major Products:

Oxidation: Formation of higher oxidation state compounds.

Reduction: Formation of lower oxidation state compounds or elemental metals.

Substitution: Modified lead zirconate titanate with enhanced properties.

Scientific Research Applications

Lead titanium zirconium oxide has a wide range of scientific research applications:

Chemistry: Used as a catalyst and in the synthesis of advanced materials.

Biology: Employed in biosensors and bioactuators due to its piezoelectric properties.

Medicine: Utilized in medical imaging devices such as ultrasound transducers.

Industry: Applied in the production of capacitors, actuators, and sensors for various industrial applications

Comparison with Similar Compounds

Lead titanium zirconium oxide is often compared with other perovskite materials such as:

Barium Titanate (BaTiO_3): Known for its high dielectric constant but lower piezoelectric properties compared to lead zirconate titanate.

Sodium Potassium Niobate (Na_0.5K_0.5NbO_3): A lead-free alternative with good piezoelectric properties but less stability.

Bismuth Ferrite (BiFeO_3): Exhibits multiferroic properties but is more challenging to synthesize and process.

This compound stands out due to its high piezoelectric sensitivity, higher operating temperature, and versatility in various applications .

Synthesis routes and methods

Procedure details

A solution containing titanium and metal ions is perpared by mixing 84.0 ml of 0.2 M titanium nitrate solution containing hydrogen peroxide (Ti/H2O2 ratio: 1.5), 116.0 ml of 0.2 M zirconium nitrate solution and 200.0 ml of 0.2 M lead nitrate solution. The solution containing titanium and metal ions is added dropwise with stirring to 400 ml of an aqueous alkaline solution containing 27.7 ml of ammonium hydroxide (28%), 3.9 ml of hydrogen peroxide (30%) and 3.9 g of ammonium nitrate, whereby a precipitate of complex peroxide is obtained. The precipitate is recovered by filtering, washed thoroughly with distilled water, dehydrated with ethyl alcohol, and dried at room temperature. The crystalline lead zirconate titanate, Pb(Zr0.58 Ti0.42)O3, is obtained by heating the resulting precipitate at a temperature higher than 600° C.